N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-(4-methoxyphenyl)propanamide
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Description
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C18H27NO4S and its molecular weight is 353.48. The purity is usually 95%.
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Scientific Research Applications
Dual Inhibitor Research
Compounds similar to N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-(4-methoxyphenyl)propanamide have been studied for their dual inhibitory effects on cyclooxygenase and 5-lipoxygenase activities. For instance, Tepoxalin, a related compound, has been evaluated for its anti-inflammatory properties in preclinical toxicity evaluations, highlighting its potential application in the development of new anti-inflammatory agents with minimal gastrointestinal side effects (Knight et al., 1996).
Pharmacological Activities
Another related compound, S 19812, exhibits both non-opioid analgesic and anti-inflammatory activities, suggesting its potential application in pain and inflammation management (Tordjman et al., 2003). The gastric tolerance and pharmacological profile of such compounds can guide the research and development of new therapeutic agents.
Antioxidant and Anticancer Activities
Derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, with structural similarities to the compound , have been synthesized and evaluated for their antioxidant and anticancer activities. Some derivatives showed significant efficacy against specific cancer cell lines, indicating potential research applications in oncology and the development of novel anticancer agents (Tumosienė et al., 2020).
Bioactive Constituent Studies
Research on compounds extracted from natural sources, like the endophytic Botryosphaeria dothidea, has led to the discovery of metabolites with antimicrobial, antioxidant, and cytotoxic activities. This suggests potential applications in the development of new pharmaceuticals or agrochemicals based on structurally similar compounds (Xiao et al., 2014).
properties
IUPAC Name |
N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-3-(4-methoxyphenyl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27NO4S/c1-22-16-5-2-15(3-6-16)4-7-17(21)19-14-18(23-11-10-20)8-12-24-13-9-18/h2-3,5-6,20H,4,7-14H2,1H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJRNBSAQDKPRJO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC2(CCSCC2)OCCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-(4-methoxyphenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.